Cas no 918540-57-5 (1-(4-Nitrophenyl)octan-3-one)

• Product Name: 1-(4-Nitrophenyl)octan-3-one
• CAS No: 918540-57-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 773246
• Update Time: 2023-08-03

1-(4-Nitrophenyl)octan-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Octanone, 1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)octan-3-one
• 1-(4-Nitrophenyl)-3-octanone
• 1-(4-Nitrophenyl)octan-3-one

• Inchi： 1S/C14H19NO3/c1-2-3-4-5-14(16)11-8-12-6-9-13(10-7-12)15(17)18/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key： QMARQKRLPAHCCD-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)[N+](=O)[O-])CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 265
• Topological Polar Surface Area: 62.9